- Impurity profile study of dutasteridePharmazie, 2007, 62(10), 743-746,
Cas no 164656-23-9 (Dutasteride)
Dutasteride (gg745) was 5 α Reductase isozymes (5 α- Inhibitors of reductase isozymes) may also have off target effects on androgen receptor (AR) due to their similar domain DHT

Dutasteride structure
Product Name:Dutasteride
CAS No:164656-23-9
Molecular Formula:C27H30F6N2O2
Molecular Weight:528.5297
MDL:MFCD00937869
CID:65720
PubChem ID:6918296
Dutasteride Properties
Names and Identifiers
-
- Dutasteride
- (5alpha,17beta)-n-{2,5-bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-l-ene-17-carboxamide
- (4aR,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
- (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
- (4aR,6aS,7S)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
- Avodart
- Duagen
- GG 745
- GI198745
- Avolve
- (5α,17β)-
- Dutasteride API
- GG-745, GI-198745,
- Dutasteride (200 mg)
- Dutasteride(Avodart)
- GI 198745
- O0J6XJN02I
- Dutasteride, 99%
- Avidart
- (4ar,4bs,6as,7s,9as,9bs,11ar)-n-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1h-indeno[5,4-f]quinoline-7-carboxamide
- JALYN COMPONENT DUTASTERIDE
- BCP02344
- EX-A1952
- alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxy-2',5'-xylidide
- DUTASTERIDE [WHO-DD]
- DUTASTERIDE (USP-RS)
- Dutasteride (JAN/USP/INN)
- (5alpha,17beta)-N-(2,5-Bis(trifluoromethyl)phenyl)-3-oxo-4-azaandrost-1-ene-17-carboxamide
- 1H-Indeno(5,4-f)quinoline-7-carboxamide, N-(2,5-bis(trifluoromethyl)phenyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
- NCGC00164571-01
- UNII-O0J6XJN02I
- BD164398
- Dutasteride for system suitability, European Pharmacopoeia (EP) Reference Standard
- GS-3565
- Dutasteride, >=98% (HPLC)
- Z1558504346
- DUTASTERIDE (MART.)
- CHEMBL1200969
- 164656-23-9
- DUTASTERIDE [MART.]
- BCPP000248
- (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-1H,2H,4aH,4bH,5H,6H,6aH,7H,8H,9H,9aH,9bH,10H,11H,11aH-indeno[5,4-f]quinoline-7-carboxamide
- DTXSID8046452
- CS-1542
- Dutasteride, European Pharmacopoeia (EP) Reference Standard
- NSC 759880
- Q-201052
- CHEBI:521033
- DUTASTERIDE [USP-RS]
- AKOS015920136
- D5973
- NSC 740477
- (1S,2R,7R,10S,11S,14S,15S)-N-[2,5-bis(trifluoromethyl)phenyl]-2,15-dimethyl-5-oxo-6-azatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-3-ene-14-carboxamide
- A810580
- D03820
- Dutasteride- Bio-X
- (1S,3aS,3bS,5aR,9aR,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
- GG-745
- AKOS015924431
- AB01274774-01
- DUTASTERIDE [USP MONOGRAPH]
- NSC740477
- (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(2,5-Bis(trifluoromethyl)phenyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
- DTXCID6026452
- BDBM50340481
- AB01274774_02
- Dutasteride, United States Pharmacopeia (USP) Reference Standard
- Tox21_112199
- DUTASTERIDE [INN]
- G04CB02
- Q424760
- BRD-K30373883-001-02-8
- (5alpha,17beta)-N-[2,5-Bis(trifluoromethyl)phenyl]-3-oxo-4-azaandrost-1-ene-17-carboxamide
- dutasteridum
- s1202
- BCP9000630
- 17beta-N-(2,5-bis(trifluoromethyl))phenyl-carbamoyl-4-aza-5alpha-androst-1-en-3-one
- .ALPHA.,.ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.',.ALPHA.'-HEXAFLUORO-3-OXO-4-AZA-5.ALPHA.-ANDROST-1-ENE-17.BETA.-CARBOXY-2',5'-XYLIDIDE
- NSC-740477
- DUTASTERIDE [VANDF]
- CAS-164656-23-9
- Dutasteride [USAN:INN:BAN]
- SCHEMBL5903
- HY-13613
- Dutasteride [USAN]
- (5.ALPHA.,17.BETA.)-N-(2,5-BIS(TRIFLUOROMETHYL)PHENYL)-3-OXO-4-AZAANDROST-1-ENE-17-CARBOXAMIDE
- DUTASTERIDE [EP MONOGRAPH]
- GI-198745
- DUTASTERIDE (USP MONOGRAPH)
- 4-Azaandrost-1-ene-17-carboxaMide, N-[2,5-bis(trifluoroMethyl)phenyl]-3-oxo-, (5a,17b)-
- Dutasterida
- MFCD00937869
- DB01126
- (5alpha,17beta)-N-{2,5-bis(trifluoromethyl)-phenyl}-3-oxo-4-azaandrost-1-ene-17-carboxamide
- EN300-124223
- GI-198745X
- DUTASTERIDE COMPONENT OF JALYN
- DUTASTERIDE (EP MONOGRAPH)
- NSC-759880
- (5.alpha.,5 bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-1-ene-17-carboxamide;dutasteride;Avodart;
- Duastride
- DUTASTERIDE [JAN]
- (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
- GTPL7457
- Avodart (TN)
- CCG-269904
- N-[2,5-bis(trifluoromethyl)phenyl]-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxamide
- DUTASTERIDE [ORANGE BOOK]
- 1H-Indeno[5,4-f]quinoline-7-carboxamide, N-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
- Dutasteride for system suitability
- DUTASTERIDE [MI]
- (5alpha,17beta)-N-{2,5-Bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-l-ene-17-carboxamide
- DUTASTERIDE
-
- MDL: MFCD00937869
- InChIKey: JWJOTENAMICLJG-QWBYCMEYSA-N
- Inchi: 1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19+,21+,24-,25+/m0/s1
- SMILES: FC(C1C([H])=C([H])C(C(F)(F)F)=C([H])C=1N([H])C([C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])[C@@](C([H])=C([H])C(N4[H])=O)(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O)(F)F
Computed Properties
- Exact Mass: 528.221147g/mol
- Surface Charge: 0
- XLogP3: 5.4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 528.221147g/mol
- Monoisotopic Mass: 528.221147g/mol
- Topological Polar Surface Area: 58.2Ų
- Heavy Atom Count: 37
- Complexity: 964
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 6.97790
- PSA: 58.20000
- Refractive Index: 1.523
- Boiling Point: 620.3°C at 760 mmHg
- Melting Point: 242-250 ºC
- Flash Point: 329 °C
- Solubility: DMSO: soluble2mg/mL, clear
- Color/Form: Powder
- Density: 1.303
Dutasteride Security Information
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Signal Word:Warning
Dutasteride Customs Data
- HS CODE:2942000000
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Dutasteride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001VH0-1g |
1H-Indeno[5,4-f]quinoline-7-carboxamide, N-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)- |
164656-23-9 | 98% (HPLC) | 1g |
$189.00 | 2025-02-19 | |
A2B Chem LLC | AA86644-5mg |
Dutasteride |
164656-23-9 | ≥98% | 5mg |
$62.00 | 2024-04-20 | |
Aaron | AR001VPC-50mg |
1H-Indeno[5,4-f]quinoline-7-carboxamide, N-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)- |
164656-23-9 | 98% | 50mg |
$7.00 | 2025-01-21 | |
abcr | AB449627-500 mg |
Dutasteride; . |
164656-23-9 | 500MG |
€346.90 | 2023-07-18 | ||
ChemScence | CS-1542-10mg |
Dutasteride |
164656-23-9 | 99.75% | 10mg |
$66.0 | 2022-04-27 | |
DC Chemicals | DC8825-100 mg |
Dutasteride |
164656-23-9 | >98% | 100mg |
$250.0 | 2022-02-28 | |
Enamine | EN300-124223-0.05g |
(4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-1H,2H,4aH,4bH,5H,6H,6aH,7H,8H,9H,9aH,9bH,10H,11H,11aH-indeno[5,4-f]quinoline-7-carboxamide |
164656-23-9 | 95% | 0.05g |
$234.0 | 2023-11-13 | |
eNovation Chemicals LLC | D504642-1g |
Dutasteride |
164656-23-9 | 97% | 1g |
$295 | 2022-09-07 | |
Fluorochem | 079399-250mg |
Dutasteride |
164656-23-9 | 95% | 250mg |
£114.00 | 2022-03-01 | |
Key Organics Ltd | GS-3565-1MG |
Dutasteride |
164656-23-9 | >95% | 1mg |
£36.00 | 2025-02-08 |
Dutasteride Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Xylene ; 2 h, reflux; reflux → 40 °C
1.2 Catalysts: Copper ; 30 - 40 °C; 40 °C → 150 °C; 50 - 60 h, 140 - 150 °C; 150 °C → 65 °C
1.2 Catalysts: Copper ; 30 - 40 °C; 40 °C → 150 °C; 50 - 60 h, 140 - 150 °C; 150 °C → 65 °C
Reference
Dutasteride Raw materials
Dutasteride Preparation Products
Dutasteride Suppliers
atkchemica
Gold Member
(CAS:164656-23-9)Dutasteride
Order Number:CL19165
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:41
Price($):discuss personally
Dutasteride Related Literature
-
R. Elancheran,V. L. Maruthanila,M. Ramanathan,S. Kabilan,R. Devi,A. Kunnumakara,Jibon Kotoky Med. Chem. Commun. 2015 6 746
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Jagadeesh Babu Nanubolu,Balasubramanian Sridhar,Krishnan Ravikumar CrystEngComm 2012 14 2571
-
Jorge A. R. Salvador,Jo?o F. S. Carvalho,Marco A. C. Neves,Samuel M. Silvestre,Alcino J. Leit?o,M. Manuel C. Silva,M. Luisa Sá e Melo Nat. Prod. Rep. 2013 30 324
-
M. ?aszcz,K. Trzcińska,A. Witkowska,E. Lipiec-Abramska,W. J. Szczepek CrystEngComm 2015 17 2346
-
G. Carullo,F. Galligano,F. Aiello Med. Chem. Commun. 2017 8 492
-
Yunxi Liu,Tianyu Dong,Kuan Yan,Zhanliang Wang,Genye He,Yufeng Zhang,Congcong Ma,Lu Liu,Wei Chang,Lisi Zhang Anal. Methods 2023 15 3206
-
Andrew R. Galeev,Maksim V. Dmitriev,Ivan G. Mokrushin,Irina V. Mashevskaya,Andrey N. Maslivets,Michael Rubin Org. Biomol. Chem. 2019 17 10030
-
Prem Prakash Sharma,Meenakshi Bansal,Aaftaab Sethi,Poonam,Lindomar Pena,Vijay Kumar Goel,Maria Grishina,Shubhra Chaturvedi,Dhruv Kumar,Brijesh Rathi RSC Adv. 2021 11 36181
-
N. Jagadeesh Babu,Palash Sanphui,Naba K. Nath,U. B. Rao Khandavilli,Ashwini Nangia CrystEngComm 2013 15 666
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Simona De Vita,Maria Giovanna Chini,Gianluigi Lauro,Giuseppe Bifulco RSC Adv. 2020 10 40867
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:164656-23-9)Dutasteride

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Amadis Chemical Company Limited
(CAS:164656-23-9)Dutasteride

Purity:99%/99%
Quantity:50mg/100mg
Price($):350.0/525.0